2-Anthracenesulfonic acid, 1-amino-4-((3-((chloroacetyl)amino)phenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt

• CAS No.: 75268-68-7
• Molecular Formula: C22H15ClN3NaO6S
• Molecular Weight: 507.9 g/mol
• IUPAC Name: sodium;1-amino-4-[3-[(2-chloroacetyl)amino]anilino]-9,10-dioxoanthracene-2-sulfonate
• InChI: InChI=1S/C22H16ClN3O6S.Na/c23-10-17(27)26-12-5-3-4-11(8-12)25-15-9-16(33(30,31)32)20(24)19-18(15)21(28)13-6-1-2-7-14(13)22(19)29;/h1-9,25H,10,24H2,(H,26,27)(H,30,31,32);/q;+1/p-1
• InChI Key: YWTKOICHRYFLKQ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=CC=C4)NC(=O)CCl)S(=O)(=O)[O-])N.[Na+]

Description

Systematic IUPAC Name and CAS Registry Number

The compound 2-anthracenesulfonic acid, 1-amino-4-((3-((chloroacetyl)amino)phenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt is systematically named according to IUPAC conventions as 1-amino-4-{[3-(chloroacetylamino)phenyl]amino}-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid monosodium salt . This nomenclature reflects its anthracene backbone substituted at positions 1, 4, and 2 with amino, arylaminocarbonyl, and sulfonic acid groups, respectively. The sodium counterion arises from the deprotonation of the sulfonic acid moiety.

The Chemical Abstracts Service (CAS) Registry Number for this compound is 24448-60-0 . This identifier distinguishes it from structurally related anthraquinone sulfonic acid derivatives, such as the unsubstituted 2-anthracenesulfonic acid (CAS 15100-53-5) and analogs with methoxybenzoyl substituents (CAS 58215-45-5).

Property	Value	Source Citation
IUPAC Name	1-amino-4-{[3-(chloroacetylamino)phenyl]amino}-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid monosodium salt
CAS Registry Number	24448-60-0

Molecular Formula and Weight Analysis

The molecular formula of this compound is C₂₂H₁₅ClN₃O₆SNa , derived from its anthraquinone core (C₁₄H₈O₂), sulfonic acid group (SO₃H), sodium counterion, and substituents:

• 1-amino group (–NH₂)
• 4-arylaminocarbonyl group (C₆H₄–NH–CO–CH₂Cl)

The molecular weight is 507.88 g/mol , calculated as follows:

• Carbon (22 × 12.01): 264.22
• Hydrogen (15 × 1.01): 15.15
• Chlorine (1 × 35.45): 35.45
• Nitrogen (3 × 14.01): 42.03
• Oxygen (6 × 16.00): 96.00
• Sulfur (1 × 32.07): 32.07
• Sodium (1 × 22.99): 22.99
  Total : 264.22 + 15.15 + 35.45 + 42.03 + 96.00 + 32.07 + 22.99 = 507.88 g/mol

This aligns with the molecular weights of structurally similar anthraquinone sulfonic acid derivatives, such as 1-amino-4-[3-[(4-methoxybenzoyl)amino]anilino]-9,10-dioxoanthracene-2-sulfonic acid (565.5 g/mol) and 1-amino-4-[[3-(ethenylsulfonyl)phenyl]amino]-9,10-dihydro-9,10-dioxo-2-anthracenesulfonic acid sodium salt (506.48 g/mol).

Structural Relationship to Anthraquinone Sulfonic Acid Derivatives

The compound belongs to the anthraquinone sulfonic acid family, characterized by a planar anthracene core with two ketone groups at positions 9 and 10 (9,10-anthraquinone) and a sulfonic acid group at position 2. Key structural features include:

• Sulfonic Acid Group : The –SO₃H group at position 2 enhances water solubility, a trait exploited in dye chemistry and pharmaceutical formulations.
• Amino Substituent : The –NH₂ group at position 1 modulates electronic properties, enabling π-π stacking interactions in biological systems.
• Chloroacetyl-Aryl Moiety : The 4-[(3-(chloroacetylamino)phenyl)amino] group introduces a reactive chloroacetyl unit, enabling covalent binding to nucleophilic residues in target proteins.

Compared to simpler analogs like 2-anthracenesulfonic acid (C₁₄H₁₀O₃S), this derivative’s functional complexity arises from its:

• Electron-withdrawing chloroacetyl group , which polarizes the anthraquinone system.
• Aryl-amino linker , facilitating conjugation with aromatic biomolecules.

Synthetic routes to such compounds often involve Ullmann coupling between bromaminic acid (1-amino-4-bromoanthraquinone-2-sulfonic acid) and substituted anilines, followed by chloroacetylation. Microwave-assisted methods reduce reaction times from hours to minutes, as demonstrated in the synthesis of 1-amino-4-(2-naphthylamino)anthraquinone derivatives.

Structural Feature	Role in Derivative Design	Example in Literature
Sulfonic acid group	Enhances aqueous solubility	2-Anthracenesulfonic acid
Chloroacetyl substitution	Enables covalent protein binding	Reactive Blue 2 analogs
Aryl-amino linker	Facilitates π-π interactions	Anthraquinone dyes

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Anthracenesulfonic acid, 1-amino-4-((3-((chloroacetyl)amino)phenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt typically involves multiple steps, starting from the anthracene core. The process includes:

Nitration: Introduction of nitro groups to the anthracene core.

Reduction: Conversion of nitro groups to amino groups.

Sulfonation: Addition of sulfonic acid groups.

Acylation: Introduction of chloroacetyl groups.

Neutralization: Formation of the monosodium salt.

Industrial Production Methods

Industrial production of this compound involves large-scale chemical reactors where the above reactions are carried out under controlled conditions. The process requires precise temperature control, catalysts, and purification steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Anthracenesulfonic acid, 1-amino-4-((3-((chloroacetyl)amino)phenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt undergoes various chemical reactions, including:

Oxidation: Conversion to higher oxidation states.

Reduction: Conversion to lower oxidation states.

Substitution: Replacement of functional groups.

Acylation: Addition of acyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are used.

Substitution: Halogenating agents and nucleophiles are commonly employed.

Acylation: Acyl chlorides and anhydrides are used under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines.

Scientific Research Applications

2-Anthracenesulfonic acid, 1-amino-4-((3-((chloroacetyl)amino)phenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt has diverse applications in scientific research:

Chemistry: Used as a precursor for synthesizing dyes and pigments.

Biology: Employed in biochemical assays and as a fluorescent probe.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of advanced materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The sulfonic acid and amino groups facilitate binding to proteins and enzymes, while the chloroacetyl group can form covalent bonds with nucleophiles. These interactions can modulate biological activities and chemical reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Overview

The target compound is compared to four structurally related anthracenesulfonic acid derivatives (Table 1). Key differences lie in the substituents on the phenylamino group, which alter physicochemical properties and biological endpoints.

Table 1: Structural and Functional Comparison of Anthracenesulfonic Acid Derivatives

Compound Name	Substituent Group	Molecular Formula	Molecular Weight	Actual Endpoint	Predicted Endpoint	Distance*	Key References
Target Compound	Chloroacetylaminophenylamino	Not explicitly reported	~550 (estimated)	Not reported	Not reported	N/A
2-Anthracenesulfonic acid, 1-amino-4-(2,4,6-trimethylanilino)- (Compound 1)	2,4,6-Trimethylphenylamino	C23H21N2NaO6S	~484 (estimated)	Irritant	Non-irritant	0.744
Sodium 1-amino-4-(2-methoxyphenylamino)- (Compound 2)	2-Methoxyphenylamino	C21H15N2NaO6S	446.41	Not reported	Not reported	N/A
2-Anthracenesulfonic acid, 1-amino-4-(4-methoxyphenylamino)- (Compound 3)	4-Methoxyphenylamino	C21H15N2NaO6S	~484 (CAS 63589-10-6)	Colorant (industrial use)	Not reported	N/A
PSB-0739 (Compound 4)	4-Sulfophenylamino	C23H16N3NaO8S2	~581.5	P2Y receptor ligand	Not reported	N/A

*Distance: A metric indicating structural similarity (lower values = higher similarity) .

Key Differences and Implications

Substituent Effects on Reactivity and Bioactivity

• This could enhance interactions with biological nucleophiles (e.g., proteins or DNA), suggesting applications in targeted drug delivery or covalent inhibitor design .
• Despite structural similarity (distance = 0.744), its actual irritant endpoint contradicts the predicted non-irritant classification, highlighting limitations in predictive models .
• Methoxyphenylamino (Compounds 2 and 3): Methoxy groups improve solubility via hydrogen bonding. Compound 3 is registered as a colorant (C.I. Acid Blue 145), indicating that electron-donating groups like methoxy enhance chromophore stability .
• Sulfophenylamino (PSB-0739, Compound 4): The sulfonic acid group increases hydrophilicity and anionicity, facilitating receptor binding. PSB-0739 is a potent P2Y13 receptor antagonist, demonstrating the role of sulfonic acid in mediating purinergic signaling .

Biological Activity

2-Anthracenesulfonic acid, 1-amino-4-((3-((chloroacetyl)amino)phenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt (CAS No. 15827-21-1) is a complex anthraquinone derivative notable for its diverse biological activities. This article explores its biological effects, mechanisms of action, and potential applications based on existing literature and research findings.

• Molecular Formula : C20H13N3NaO8S2
• Molecular Weight : 533.44 g/mol
• CAS Number : 15827-21-1
• Structure : The compound contains an anthracene core with sulfonic acid and amino functional groups that contribute to its biological activity.

Biological Activity Overview

The biological activity of this compound has been linked to several mechanisms, primarily focusing on its neuroprotective effects, antimicrobial properties, and potential applications in inhibiting sulfide production in bacteria.

Neuroprotective Effects

Research indicates that anthraquinone derivatives, including 2-anthracenesulfonic acid, exhibit neuroprotective properties. A study highlighted the ability of anthraquinone-2-sulfonic acid (AQ2S), a related compound, to inhibit neuronal cell death induced by staurosporine (STS) and hydrogen peroxide (H₂O₂). The mechanisms involved include:

• Caspase Inhibition : AQ2S was shown to significantly reduce caspase-3 activity in neuronal cells subjected to oxidative stress, indicating a protective mechanism against apoptosis .
• AKT Activation : The compound activates the pro-survival kinase AKT, which plays a crucial role in cell survival pathways. Increased levels of phosphorylated AKT were observed in neurons treated with AQ2S .

Antimicrobial Activity

Anthraquinones are known for their antimicrobial properties. The specific activity of 2-anthracenesulfonic acid against various bacterial strains has not been extensively studied; however, related anthraquinones have demonstrated effectiveness against Gram-positive bacteria such as Bacillus species. The proposed mechanisms include interference with bacterial DNA metabolism and inhibition of mitochondrial functions .

Inhibition of Sulfide Production

Another significant application of anthraquinone derivatives is their ability to inhibit sulfide production in sulfate-reducing bacteria. This property is particularly relevant in environmental microbiology and wastewater treatment. The compound's mechanism involves disrupting the enzymatic processes associated with sulfate activation .

Neuroprotection Studies

A pivotal study on AQ2S demonstrated its efficacy in protecting cortical neurons from STS-induced injury. Key findings included:

• Dose-dependent Protection : Treatment with AQ2S at concentrations of 75 μM significantly reduced cell death and lactate dehydrogenase (LDH) release compared to untreated controls .
• Biochemical Confirmation : Western blot analyses confirmed reduced levels of cleaved caspase-3 and poly(ADP-ribose) polymerase (PARP), further validating the compound's role as a caspase inhibitor .